3-Amino-5-methylhexanoic acid

• IUPAC Name: 3-amino-5-methylhexanoic acid
• InChI: InChI=1S/C7H15NO2/c1-5(2)3-6(8)4-7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key: MLYMSIKVLAPCAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC(=O)O)N
• Molecular Formula: C7H15NO2
• DSSTOX Substance ID: DTXSID50369992
• Molecular Weight: 145.20 g/mol
• CAS RN: 3653-34-7

Description

3-Amino-5-methylhexanoic acid, also known as β-Homoleucine, belongs to a class of unusual amino acids known as β-homo amino acids or beta amino acids. It is functionally related to a beta-amino acid.

Synthesis Analysis

In a study aimed at optimizing the synthesis stages of S-pregabalin, a well-known anticonvulsant drug, appropriate solvents and compounds were used to reach a straightforward and applicable method. A method of making (±)-3-(aminomethyl)-5-methylhexanoic acid has been reported, which involves condensing isovaleraldehyde with a cyanide source to form a compound, decarboxylating the compound, hydrolyzing it with an alkali or alkaline earth metal hydroxide to form an alkali or alkaline earth metal carboxylate salt, and then hydrogenating the salt.

Molecular Structure Analysis

The empirical formula of 3-Amino-5-methylhexanoic acid is C7H15NO2, and its molecular weight is 145.20. The SMILES string representation of its structure is CC©CC@@HCC(O)=O.

Physical And Chemical Properties Analysis

3-Amino-5-methylhexanoic acid appears as white crystals. It has a melting point of 222-228 °C (dec.). The density is 1.014g/cm3, and the refractive index is 1.463.

Scientific Research Applications

Synthesis of Carba Peptides

3-Amino-5-methylhexanoic acid: . Carba peptides are analogs of naturally occurring peptides where a carbon atom replaces the oxygen atom in the backbone. This modification can lead to enhanced stability and bioavailability in pharmaceutical applications.

Building Block for β-Peptides

. β-Peptides are designed to mimic the structure and function of natural peptides but with increased resistance to degradation by proteases, making them promising therapeutic agents.

Molecular Modification of Nitrilases

. These enzymes are used in the industrial preparation of optically pure compounds, such as the drug pregabalin, which is used to treat neuropathic pain.

Safety and Handling

.

Mechanism of Action

Target of Action

3-Amino-5-methylhexanoic acid, also known as β-Homoleucine , is a structural analog of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) . Its primary target is likely to be the GABA receptors in the nervous system .

Mode of Action

The compound interacts with its targets by mimicking the structure of GABA, which allows it to bind to GABA receptors . This binding can lead to changes in the receptor’s activity, potentially altering the transmission of signals in the nervous system .

Biochemical Pathways

Given its structural similarity to gaba, it may influence the gabaergic system, which plays a crucial role in the regulation of neuronal excitability .

Pharmacokinetics

It’s worth noting that the compound’s pKa is predicted to be 3.81 , which could influence its absorption and distribution in the body.

Result of Action

The molecular and cellular effects of 3-Amino-5-methylhexanoic acid are likely to be related to its influence on the GABAergic system . By interacting with GABA receptors, it could potentially alter neuronal signaling, which may have various downstream effects depending on the specific context within the nervous system .

Action Environment

The action, efficacy, and stability of 3-Amino-5-methylhexanoic acid could be influenced by various environmental factors. For instance, factors such as pH could impact the compound’s ionization state, potentially affecting its absorption and distribution . Additionally, the presence of other substances that interact with GABA receptors could potentially influence the compound’s efficacy .

Safety and Hazards

The compound may cause an allergic skin reaction (H317). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Synthesis routes and methods

Procedure details

To a solution of 43.06 gm (500 mMol) isovaleraldehyde in ethanol (150 ml) were added 52 gm (500 mMol) malonic acid followed by 57.75 gm (750 mMol) ammonium acetate. The suspension was stirred at reflux for 5 hours and the resulting solution was then cooled to 0° C. The resulting solid was filtered, washed with 1:1 ethyl acetate:ethanol (200 ml) and dried under vacuum for 18 hours to give 40 gm of crude 3-amino-5-methylhexanoic acid.